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Compound of Interest

Compound Name: Propyl tiglate

Cat. No.: B1609282 Get Quote

Essential Safety and Handling Guide for Propyl
Tiglate
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

Propyl tiglate (CAS No. 61692-83-9). The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Propyl tiglate is classified as a flammable liquid and vapor.[1] While a comprehensive Safety

Data Sheet (SDS) for Propyl tiglate is not readily available, data for the closely related

compound, iso-propyl tiglate, indicates it is irritating to the eyes, respiratory system, and skin.

[2] Therefore, it is prudent to handle Propyl tiglate as a potential irritant.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure safety when handling Propyl tiglate. The following

table summarizes the recommended PPE for various laboratory scenarios.
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Scenario Required Personal Protective Equipment

Routine Laboratory Use & Preparation

- Eye Protection: Chemical safety goggles. -

Hand Protection: Nitrile gloves. - Body

Protection: Standard laboratory coat.

Spill Cleanup

- Eye Protection: Chemical safety goggles and a

face shield. - Hand Protection: Heavy-duty nitrile

or butyl rubber gloves. - Body Protection:

Chemical-resistant apron or coveralls over a

laboratory coat. - Respiratory Protection: Use in

a well-ventilated area. For large spills, a

respirator with an organic vapor cartridge may

be necessary.

Emergency (e.g., Fire)

- Eye Protection: Full facepiece Self-Contained

Breathing Apparatus (SCBA). - Hand Protection:

Chemical-resistant gloves. - Body Protection:

Flame-retardant laboratory coat or full chemical-

resistant suit. - Respiratory Protection: Full

facepiece Self-Contained Breathing Apparatus

(SCBA).

Operational Plan for Safe Handling
Adherence to a strict operational plan is crucial for minimizing risks associated with Propyl
tiglate.

1. Preparation and Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Ensure all sources of ignition, such as open flames and hot plates, are extinguished or

removed from the work area.

Ground all equipment to prevent static discharge.

Have a chemical spill kit readily accessible.
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2. Storage:

Store Propyl tiglate in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Store away from oxidizing agents and other incompatible materials.

Disposal Plan
Proper disposal of Propyl tiglate and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Chemical Disposal:

Propyl tiglate should be disposed of as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Do not dispose of Propyl tiglate down the drain.

2. Contaminated Materials Disposal:

All materials contaminated with Propyl tiglate, such as gloves, paper towels, and pipette

tips, must be disposed of as hazardous waste.

Place contaminated materials in a sealed bag or container that is clearly labeled as

hazardous waste.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with Propyl tiglate.
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Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Goggles & Face Shield

- Chemical Resistant Gloves
- Chemical Apron/Coveralls

- Respirator (if needed)

Full Protective Gear:
- SCBA

- Chemical Suit
- Resistant Gloves

Click to download full resolution via product page

Caption: PPE selection workflow for handling Propyl tiglate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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